N-(6-((4-((5-methylisoxazol-3-yl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobutyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17N5O3S2/c1-11-10-14(22-25-11)18-15(23)5-3-9-27-16-7-6-13(20-21-16)19-17(24)12-4-2-8-26-12/h2,4,6-8,10H,3,5,9H2,1H3,(H,18,22,23)(H,19,20,24)
• InChI Key: ARSIIJYAAPPCAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H17N5O3S2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1040649-16-8

Description

N-(6-((4-((5-methylisoxazol-3-yl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H17N5O3S2 and its molecular weight is 403.48. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Strategies

Research in medicinal chemistry often explores the modification of molecular structures to improve drug properties, including bioavailability, metabolic stability, and receptor binding. For example, a study by Linton et al. (2011) describes efforts to modify the imidazo[1,2-a]pyrimidine moiety to reduce metabolism mediated by aldehyde oxidase, a concern relevant to enhancing the therapeutic potential of drug candidates (Linton et al., 2011).

Heterocyclic Compound Synthesis

The synthesis and characterization of heterocyclic compounds, such as pyrazole and pyrimidine derivatives, are central to discovering new therapeutic agents. These efforts include the development of novel synthetic routes and the evaluation of biological activities. For instance, Hassan et al. (2014) report on the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, assessing their cytotoxicity against Ehrlich Ascites Carcinoma cells, which demonstrates the application of such research in oncology (Hassan et al., 2014).

Antimicrobial Activity Studies

The exploration of antimicrobial activities of new compounds is another significant area of research. Novel heterocyclic compounds, including thienopyrimidine derivatives, have been synthesized and evaluated for their antimicrobial efficacy. Research by Bhuiyan et al. (2006) on thienopyrimidine derivatives highlights this approach, contributing to the search for new antibacterial and antifungal agents (Bhuiyan et al., 2006).

Drug Discovery and Development

In drug discovery and development, the synthesis of compounds with potential therapeutic applications is crucial. Studies often focus on the development of scalable synthesis methods for drug candidates and their analogs. Scott et al. (2006) discuss the scalable synthesis of a VEGFR inhibitor, demonstrating the importance of efficient synthetic routes in the pharmaceutical industry (Scott et al., 2006).